Cas no 84249-36-5 (2-Pyridinamine, 3-methyl-5-nitro-N-[(1S)-1-phenylethyl]-)

• Product Name: 2-Pyridinamine, 3-methyl-5-nitro-N-[(1S)-1-phenylethyl]-
• CAS No: 84249-36-5
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 667492
• PubChem ID: 7909563
• Update Time: 2025-04-19

2-Pyridinamine, 3-methyl-5-nitro-N-[(1S)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 3-methyl-5-nitro-N-[(1S)-1-phenylethyl]-
• 3-methyl-5-nitro-N-[(1S)-1-phenylethyl]pyridin-2-amine
• AC1OV6DC
• SCHEMBL8366285
• 84249-36-5
• DTXSID10428958

• Inchi： 1S/C14H15N3O2/c1-10-8-13(17(18)19)9-15-14(10)16-11(2)12-6-4-3-5-7-12/h3-9,11H,1-2H3,(H,15,16)/t11-/m0/s1
• InChI Key： QTEKZVQDUYPYJM-NSHDSACASA-N
• SMILES： [O-][N+](C1=CN=C(C(C)=C1)N[C@@H](C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 257.116426730g/mol
• Monoisotopic Mass: 257.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.7Ų